Dimethyl 2-{[(4'-carbamoyl-1,4'-bipiperidin-1'-yl)carbonothioyl]amino}benzene-1,4-dicarboxylate
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Overview
Description
1,4-DIMETHYL 2-({4’-CARBAMOYL-[1,4’-BIPIPERIDINE]-1’-CARBOTHIOYL}AMINO)BENZENE-1,4-DICARBOXYLATE: is a complex organic compound with a unique structure that includes a benzene ring substituted with dimethyl groups and a bipiperidine moiety
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1,4-DIMETHYL 2-({4’-CARBAMOYL-[1,4’-BIPIPERIDINE]-1’-CARBOTHIOYL}AMINO)BENZENE-1,4-DICARBOXYLATE typically involves multiple steps. One common approach is to start with the preparation of the bipiperidine intermediate, which is then coupled with the benzene derivative under specific conditions. The reaction conditions often include the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high yield and purity .
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize the efficiency and scalability of the synthesis while maintaining strict quality control standards .
Chemical Reactions Analysis
Types of Reactions: 1,4-DIMETHYL 2-({4’-CARBAMOYL-[1,4’-BIPIPERIDINE]-1’-CARBOTHIOYL}AMINO)BENZENE-1,4-DICARBOXYLATE can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form different oxidation states, which may alter its chemical properties and reactivity.
Reduction: Reduction reactions can be used to modify the functional groups within the compound, potentially leading to new derivatives with different properties.
Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations .
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction could produce amines or alcohols. Substitution reactions can lead to a wide range of derivatives with different functional groups .
Scientific Research Applications
Chemistry: In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and the development of novel materials .
Biology and Medicine: It may be used in the development of new drugs targeting specific biological pathways or diseases .
Industry: Industrially, this compound can be used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in coatings, adhesives, and other advanced materials .
Mechanism of Action
The mechanism of action of 1,4-DIMETHYL 2-({4’-CARBAMOYL-[1,4’-BIPIPERIDINE]-1’-CARBOTHIOYL}AMINO)BENZENE-1,4-DICARBOXYLATE involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological processes. The compound’s structure allows it to bind to these targets and modulate their activity, leading to the desired therapeutic or chemical effects .
Comparison with Similar Compounds
1,4-DIMETHYL 2-AMINOBENZENE-1,4-DICARBOXYLATE: This compound shares a similar benzene core but lacks the bipiperidine moiety, resulting in different chemical properties and applications.
DIMETHYL 2,2’-BIPYRIDINE-4,4’-DICARBOXYLATE:
Uniqueness: The uniqueness of 1,4-DIMETHYL 2-({4’-CARBAMOYL-[1,4’-BIPIPERIDINE]-1’-CARBOTHIOYL}AMINO)BENZENE-1,4-DICARBOXYLATE lies in its combination of a benzene ring with dimethyl groups and a bipiperidine moiety. This structure provides a distinct set of chemical and physical properties that can be leveraged for various applications in research and industry .
Properties
Molecular Formula |
C22H30N4O5S |
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Molecular Weight |
462.6 g/mol |
IUPAC Name |
dimethyl 2-[(4-carbamoyl-4-piperidin-1-ylpiperidine-1-carbothioyl)amino]benzene-1,4-dicarboxylate |
InChI |
InChI=1S/C22H30N4O5S/c1-30-18(27)15-6-7-16(19(28)31-2)17(14-15)24-21(32)25-12-8-22(9-13-25,20(23)29)26-10-4-3-5-11-26/h6-7,14H,3-5,8-13H2,1-2H3,(H2,23,29)(H,24,32) |
InChI Key |
CNEDVJAJUANQSQ-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)C(=O)OC)NC(=S)N2CCC(CC2)(C(=O)N)N3CCCCC3 |
Origin of Product |
United States |
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